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Compound of Interest

Compound Name:
tert-Butyl 1-oxa-5-

azaspiro[2,5]octane-5-carboxylate

Cat. No.: B153088 Get Quote

Technical Guide: tert-Butyl 1-oxa-5-
azaspiro[2.5]octane-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of tert-butyl 1-oxa-

5-azaspiro[2.5]octane-5-carboxylate. Due to the limited availability of public-domain information

specific to this molecule, this document focuses on its fundamental molecular characteristics.

Core Molecular Data
The fundamental quantitative data for tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate are

summarized below.

Parameter Value Reference

Molecular Formula C₁₁H₁₉NO₃

Molecular Weight 213.27 g/mol
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As of the latest literature review, detailed experimental protocols for the synthesis of tert-butyl

1-oxa-5-azaspiro[2.5]octane-5-carboxylate are not readily available in published scientific

journals or patents. Similarly, its direct involvement in specific signaling pathways or biological

workflows has not been documented.

However, the structural motif of spirocyclic compounds is of significant interest in medicinal

chemistry and drug discovery. Analogous spirocycles, such as tert-butyl 8-oxo-5-

azaspiro[2.5]octane-5-carboxylate and tert-butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate,

are utilized as key intermediates in the synthesis of complex organic molecules and therapeutic

agents.[1][2][3] These related compounds serve as versatile building blocks for creating novel

chemical entities with potential applications in treating neurological and metabolic disorders.[1]

[3] The stability and three-dimensional architecture of the spirocyclic core are valuable in

designing drugs with enhanced target specificity and improved pharmacokinetic properties.[1]

Logical Workflow in Synthetic Chemistry
While a specific signaling pathway involving tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-

carboxylate cannot be depicted, the following diagram illustrates the general role of such a

spirocyclic building block in a typical synthetic chemistry workflow.
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A generalized workflow for the use of a spirocyclic building block in organic synthesis.

This diagram illustrates a conceptual pathway where the title compound would first undergo a

chemical reaction, such as the removal of the tert-butoxycarbonyl (Boc) protecting group or a

coupling reaction, to yield a functionalized intermediate. This intermediate can then be

subjected to further synthetic modifications to ultimately produce a more complex target

molecule, such as a novel therapeutic candidate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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